Tert-butyl (1S)-1,2,3,4-tetrahydroisoquinoline-1-carboxylate

• IUPAC Name: tert-butyl (1S)-1,2,3,4-tetrahydroisoquinoline-1-carboxylate
• InChI: InChI=1S/C14H19NO2/c1-14(2,3)17-13(16)12-11-7-5-4-6-10(11)8-9-15-12/h4-7,12,15H,8-9H2,1-3H3/t12-/m0/s1
• InChI Key: BIBSWYPUCMKWBY-LBPRGKRZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1C2=CC=CC=C2CCN1
• Isomeric SMILES: CC(C)(C)OC(=O)[C@@H]1C2=CC=CC=C2CCN1
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol

Description

Tert-butyl (1S)-1,2,3,4-tetrahydroisoquinoline-1-carboxylate is a chemical compound. It is also known as TERT-BUTYL (1S)-1-(AMINOCARBONYL)-3-METHYLBUTYLCARBAMATE. The compound has a linear formula of C11H22N2O3 and a molecular weight of 230.31.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, tert-Butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate has been synthesized with a good yield and selectivity starting from commercially available 4-bromo-1H-indole and using simple reagents. The title compound is a potential precursor to biologically active natural products like Indiacen A and Indiacen B.

Chemical Reactions Analysis

The chemical reactions involving tert-butyl compounds have been extensively studied. For instance, the solvolysis of tert-butyl halides has been investigated. The transition states in the solvolysis of tert-butyl chloride, bromide, and iodide are highly dipolar and are strong hydrogen bond acids and strong hydrogen bond bases.